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Compound of Interest

Compound Name:
2-phenyl-N'-(2-

thienylmethylene)acetohydrazide

CAS No.: 113875-04-0

Cat. No.: B2591529

Get Quote

Executive Summary & Chemical Profile[1]
2-phenyl-N'-(2-thienylmethylene)acetohydrazide is a research-grade acylhydrazone often

utilized in medicinal chemistry libraries for its potential anti-inflammatory or antimicrobial

properties. Its structure combines a thiophene ring and a phenylacetohydrazide moiety linked

by an azomethine (–N=CH–) bond.

Disposal of this compound requires specific attention to its functional groups.[1][2] The

thiophene moiety generates sulfur oxides (SOx) upon combustion, while the hydrazide linkage

is susceptible to hydrolysis in acidic environments, potentially releasing toxic hydrazine

derivatives.
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Property Detail

Chemical Class N-acylhydrazone / Thiophene derivative

Physical State Solid (Crystalline powder)

Molecular Formula C₁₃H₁₂N₂OS

Primary Hazards
Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic

Toxicity

Combustion Byproducts NOx, SOx, CO, CO₂

Incompatibility Strong Oxidizers, Strong Acids (Hydrolysis risk)

Hazard Identification & Risk Assessment
Before disposal, you must understand the "Why" behind the protocols. This compound is not

just "organic waste"; it is a precursor to potential toxins if mishandled.

A. The Thiophene Factor (Sulfur Content)
The thiophene ring renders this compound a source of Sulfur Oxides (SOx) when incinerated.

Operational Impact: You cannot dispose of this in standard "low-temp" medical waste

incinerators. It requires a RCRA-permitted hazardous waste incinerator equipped with

caustic scrubbers to neutralize acid gases.

B. The Hydrazone Linkage (Hydrolysis Risk)
Acylhydrazones are stable at neutral pH but can hydrolyze in the presence of strong acids or

bases.

Reaction:

Operational Impact:DO NOT mix this compound (or its solutions) into acidic aqueous waste

streams (e.g., Waste Stream D). Doing so may release free hydrazides, which are often

more toxic and potentially mutagenic than the parent compound [1].
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Effective disposal starts at the bench. Follow these segregation rules to prevent cross-reactivity

in the central accumulation area.

Protocol 1: Solid Waste Segregation
Container: High-Density Polyethylene (HDPE) or Amber Glass wide-mouth jar.

Labeling: Must read "Hazardous Waste - Toxic/Irritant." Explicitly list "Sulfur-containing

Organic."

Incompatibility Check: Ensure no oxidizing agents (nitrates, perchlorates, peroxides) are

present in the same container.[1] Thiophene derivatives can react violently with strong

oxidizers.[1]

Protocol 2: Liquid Waste (Mother Liquors)
If the compound is dissolved in solvent (e.g., DMSO, Methanol, DCM):

Halogenated Solvents (DCM/Chloroform): Segregate into Stream A.

Non-Halogenated Solvents (Methanol/Acetone): Segregate into Stream B.

Critical Step: Verify pH is neutral (pH 6-8). If the solution is acidic, neutralize with Sodium

Bicarbonate (

) before containerization to prevent hydrazone hydrolysis during storage.

Disposal Workflow (Decision Logic)
The following diagram outlines the logical flow for disposing of 2-phenyl-N'-(2-
thienylmethylene)acetohydrazide.
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Waste Generation:
2-phenyl-N'-(2-thienylmethylene)

acetohydrazide

Determine Physical State

Solid / Powder Solution / Mother Liquor

Containerize:
Wide-mouth HDPE Jar

CRITICAL STEP:
Verify pH 6-8

(Prevent Hydrolysis)

Labeling:
'Toxic, Irritant, Sulfur-Organic'

Check Solvent Type

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO)

Stream A:
Halogenated Waste

Stream B:
Non-Halogenated Waste

Final Disposal:
High-Temp Incineration

(w/ Scrubber)
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Figure 1: Decision tree for the safe segregation and disposal of Thiophene-Acylhydrazone

derivatives. Note the critical pH check for liquid waste to prevent the formation of toxic cleavage

products.

Regulatory & Compliance (RCRA)
While this specific CAS number may not be explicitly listed on the EPA P-list or U-list, it must be

characterized by the generator (you) under 40 CFR § 262.11.

Waste Characterization:

Ignitability (D001): If disposed of as a pure solid, it is likely not D001. If in organic solvent

(MeOH/Acetone), it is D001.

Toxicity: Due to the lack of specific chronic toxicity data, apply the "Assume Toxic"

principle. Treat as a hazardous organic waste.

Recommended Waste Code:

If unlisted and non-ignitable: Classify as Non-Regulated Chemical Waste (for incineration).

Best Practice: Many institutions assign a generic "Toxic" code (e.g., state-specific codes)

to ensure it goes to a hazardous waste incinerator rather than a landfill [2].

Emergency Contingencies: Spills
Scenario: You drop a 5g vial of the powder on the lab floor.

Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloved), lab coat, and

safety goggles. If dust is visible in the air, use an N95 or P100 respirator.

Dry Cleanup:

DO NOT spray water directly on the powder (this spreads contamination).

Cover the spill with a damp paper towel (to minimize dust) or use a dedicated chemical

spill pad.
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Scoop the material into a wide-mouth waste jar.

Surface Decontamination:

Wipe the area with a soap/water solution.[2][3][4][5]

Note: Avoid using bleach (hypochlorite) immediately, as it may react with the nitrogen-rich

hydrazide moiety. Use simple detergent first.

Disposal of Debris: All spill cleanup materials (gloves, paper towels) must go into the Solid

Hazardous Waste bin, not the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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